Cas no 1807062-67-4 (Methyl 5-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate)

• Product Name: Methyl 5-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate
• CAS No: 1807062-67-4
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4867182
• Update Time: 2025-10-22

Methyl 5-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate

• Inchi： 1S/C9H7ClF2INO2/c1-16-6(15)2-4-5(10)3-14-8(7(4)13)9(11)12/h3,9H,2H2,1H3
• InChI Key： PTSVIHWFMBPTOW-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C=1CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate

Methyl 5-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate: A Comprehensive Overview

Methyl 5-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate, with the CAS number 1807062-67-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and iodine groups, along with an acetate ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and advanced materials development.

The synthesis of Methyl 5-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate involves a series of carefully designed organic reactions. Researchers have employed various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to construct this complex molecule. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for further studies.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of multiple halogen atoms (chlorine and iodine) on the pyridine ring makes it an attractive candidate for halogenation studies. These studies are crucial for understanding how halogen atoms can influence the pharmacokinetics and bioavailability of drugs. Additionally, the difluoromethyl group introduces unique electronic properties that can enhance the molecule's reactivity in various biological systems.

Recent research has also explored the use of Methyl 5-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate in the development of advanced materials. Its ability to form stable coordination complexes with transition metals has been leveraged in the creation of novel catalysts for industrial processes. For instance, studies have shown that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis.

Another area where this compound has shown potential is in the field of bioorganic chemistry. The iodine atom on the pyridine ring can serve as a site for radiohalogenation, enabling its use in positron emission tomography (PET) imaging. This application is particularly promising for early diagnosis and treatment monitoring in oncology.

From a structural perspective, Methyl 5-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate exhibits a high degree of steric hindrance due to its bulky substituents. This characteristic makes it an interesting subject for studying molecular recognition and supramolecular chemistry. Researchers have utilized computational methods to model its interactions with biological targets, providing valuable insights into its potential therapeutic applications.

In terms of safety and handling, Methyl 5-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate must be treated with care due to its chemical reactivity. Proper protective equipment and ventilation should be employed during synthesis and handling to ensure compliance with safety protocols.

Looking ahead, Methyl 5-chloro-2-(difluoromethyl)-3-iodopyridine-4-acetate is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of functional groups positions it as a valuable tool for exploring new frontiers in organic synthesis, drug discovery, and materials science.